Cas no 87272-74-0 (4-(naphthalen-1-yloxy)butan-1-amine)

• Product Name: 4-(naphthalen-1-yloxy)butan-1-amine
• CAS No: 87272-74-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD09816042
• CID: 5232766
• Update Time: 2026-03-08

4-(naphthalen-1-yloxy)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4-(1-naphthalenyloxy)-
• 4-(naphthalen-1-yloxy)butan-1-amine

• MDL： MFCD09816042
• Inchi： 1S/C14H17NO/c15-10-3-4-11-16-14-9-5-7-12-6-1-2-8-13(12)14/h1-2,5-9H,3-4,10-11,15H2
• InChI Key： LWQHQCZWWPIVDJ-UHFFFAOYSA-N
• SMILES： C(N)CCCOC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(naphthalen-1-yloxy)butan-1-amine

Research Brief on 4-(Naphthalen-1-yloxy)butan-1-amine (CAS: 87272-74-0): Recent Advances and Applications

4-(Naphthalen-1-yloxy)butan-1-amine (CAS: 87272-74-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(naphthalen-1-yloxy)butan-1-amine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its naphthalene moiety and amine functional group make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have explored its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders.

One of the most notable advancements in the study of this compound is its application in the development of serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(naphthalen-1-yloxy)butan-1-amine exhibit high affinity for 5-HT receptors, suggesting potential use in treating psychiatric conditions such as depression and anxiety. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for 4-(naphthalen-1-yloxy)butan-1-amine to improve yield and scalability. A 2022 paper in Organic Process Research & Development reported a novel catalytic method that reduces the number of steps required for synthesis while maintaining high purity. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. Studies indicate that 4-(naphthalen-1-yloxy)butan-1-amine exhibits favorable absorption and distribution profiles, with moderate metabolic stability. These findings, published in Drug Metabolism and Disposition, suggest that the compound could serve as a promising lead for further optimization in drug discovery programs.

Despite these promising developments, challenges remain in the clinical translation of 4-(naphthalen-1-yloxy)butan-1-amine-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is exploring structural modifications to enhance selectivity and reduce adverse effects, as highlighted in a recent review in Expert Opinion on Drug Discovery.

In conclusion, 4-(naphthalen-1-yloxy)butan-1-amine (CAS: 87272-74-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable focus for ongoing studies. Future research should prioritize the optimization of its pharmacological properties and the exploration of its mechanisms of action to unlock its full potential in drug development.